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Compound of Interest

Compound Name: 2-Ethylbenzamide

Cat. No.: B1283469

For immediate release: Accurate and safe disposal of chemical waste is paramount in any
research and development setting. This document provides essential guidance on the proper
disposal procedures for 2-Ethylbenzamide, ensuring the safety of laboratory personnel and
compliance with environmental regulations. This information is intended for researchers,
scientists, and drug development professionals who handle this chemical.

Understanding the Hazards and Disposal
Regulations

While a specific Safety Data Sheet (SDS) detailing the Globally Harmonized System (GHS)
classification for 2-Ethylbenzamide is not readily available, data from closely related
benzamide derivatives suggest that it should be handled as a hazardous substance. For
instance, N-Ethylbenzamide is classified as harmful if swallowed (H302). Benzamide itself is
suspected of causing genetic defects (H341) and is also harmful if swallowed. Therefore, 2-
Ethylbenzamide waste must not be disposed of in standard trash or poured down the drain.

All chemical waste must be managed according to local, state, and federal regulations. The
primary route for the disposal of 2-Ethylbenzamide is through a licensed chemical waste
disposal company.

Summary of Key Data
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For quick reference, the following table summarizes the essential physical and chemical
properties of 2-Ethylbenzamide.

Property Value

Molecular Formula CoH11NO

Molar Mass 149.19 g/mol

Melting Point 151-152 °C

Boiling Point 272.6 °C (Predicted)
Density 1.058 g/cm3 (Predicted)

Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe handling and disposal of 2-Ethylbenzamide:

o Personal Protective Equipment (PPE): Before handling 2-Ethylbenzamide, ensure you are
wearing appropriate PPE, including safety goggles, chemical-resistant gloves (nitrile or
neoprene), and a lab coat.

o Waste Collection:

o Collect all solid and liquid waste containing 2-Ethylbenzamide in a designated, leak-
proof, and chemically compatible container.

o Do not mix 2-Ethylbenzamide waste with other incompatible waste streams.

o The container must be clearly labeled as "Hazardous Waste: 2-Ethylbenzamide" and
include the date of accumulation.

e Storage:

o Store the waste container in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

o Ensure the storage area is well-ventilated.
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o Keep the container tightly sealed when not in use.
e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Provide the disposal company with a complete and accurate description of the waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Ethylbenzamide.

 To cite this document: BenchChem. [Proper Disposal of 2-Ethylbenzamide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283469#2-ethylbenzamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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